Cas no 145440-94-4 (3-Isoxazolecarboxamide,5-methyl-N-(2-methyl-6-nitrophenyl)-)

• Product Name: 3-Isoxazolecarboxamide,5-methyl-N-(2-methyl-6-nitrophenyl)-
• CAS No: 145440-94-4
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• CID: 219085
• PubChem ID: 3073015
• Update Time: 2025-04-19

3-Isoxazolecarboxamide,5-methyl-N-(2-methyl-6-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide,5-methyl-N-(2-methyl-6-nitrophenyl)-
• 5-Methyl-N-(2-methyl-6-nitrophenyl)-3-isoxazolecarboxamide
• 5-methyl-N-(2-methyl-6-nitrophenyl)isoxazole-3-carboxamide
• BRN 5821034
• DTXSID50932600
• 3-Isoxazolecarboxamide, 5-methyl-N-(2-methyl-6-nitrophenyl)-
• 5-methyl-N-(2-methyl-6-nitrophenyl)-1,2-oxazole-3-carboxamide
• 145440-94-4

• Inchi： 1S/C12H11N3O4/c1-7-4-3-5-10(15(17)18)11(7)13-12(16)9-6-8(2)19-14-9/h3-6H,1-2H3,(H,13,16)
• InChI Key： BTANXWFNWKZOAO-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2C(=CC=CC=2C)[N+](=O)[O-])=O)=N1

Computed Properties

• Exact Mass: 263.09069
• Monoisotopic Mass: 261.074956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.384
• Boiling Point: 369.6°Cat760mmHg
• Flash Point: 177.3°C
• Refractive Index: 1.633
• PSA: 84.71